1. Home
  2. Product
  3. Reference Standards
  4. 3-(2-Chloroethyl)-2-methyl-6,7,8,9-tetrahydro-4H-pyrido[1,2-a]pyrimidin-4-one
3-(2-Chloroethyl)-2-methyl-6,7,8,9-tetrahydro-4H-pyrido[1,2-a]pyrimidin-4-one 3-(2-Chloroethyl)-2-methyl-6,7,8,9-tetrahydro-4H-pyrido[1,2-a]pyrimidin-4-one
Brand Name: Vulcanchem
CAS No.: 63234-80-0
VCID: VC0018860
InChI: InChI=1S/C11H15ClN2O/c1-8-9(5-6-12)11(15)14-7-3-2-4-10(14)13-8/h2-7H2,1H3
SMILES: CC1=C(C(=O)N2CCCCC2=N1)CCCl
Molecular Formula: C11H15ClN2O
Molecular Weight: 226.7 g/mol

3-(2-Chloroethyl)-2-methyl-6,7,8,9-tetrahydro-4H-pyrido[1,2-a]pyrimidin-4-one

CAS No.: 63234-80-0

Reference Standards

VCID: VC0018860

Molecular Formula: C11H15ClN2O

Molecular Weight: 226.7 g/mol

3-(2-Chloroethyl)-2-methyl-6,7,8,9-tetrahydro-4H-pyrido[1,2-a]pyrimidin-4-one - 63234-80-0

CAS No. 63234-80-0
Product Name 3-(2-Chloroethyl)-2-methyl-6,7,8,9-tetrahydro-4H-pyrido[1,2-a]pyrimidin-4-one
Molecular Formula C11H15ClN2O
Molecular Weight 226.7 g/mol
IUPAC Name 3-(2-chloroethyl)-2-methyl-6,7,8,9-tetrahydropyrido[1,2-a]pyrimidin-4-one
Standard InChI InChI=1S/C11H15ClN2O/c1-8-9(5-6-12)11(15)14-7-3-2-4-10(14)13-8/h2-7H2,1H3
Standard InChIKey CMWCQQUYLPYOMY-UHFFFAOYSA-N
SMILES CC1=C(C(=O)N2CCCCC2=N1)CCCl
Canonical SMILES CC1=C(C(=O)N2CCCCC2=N1)CCCl
Synonyms 3-(2-Chloroethyl)-6,7,8,9-tetrahydro-2-methyl-4H-pyrido[1,2-a]pyrimidin-4-one;
PubChem Compound 2763079
Last Modified Nov 11 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator

Related : Promising Compounds and Repurposed Drugs for COVID-19